Cas no 23779-76-2 (7-Methyl-1,2,3,4-phenazinetetrone)

• Product Name: 7-Methyl-1,2,3,4-phenazinetetrone
• CAS No: 23779-76-2
• MF: C₁₃H₆N₂O₄
• MW: 254.197742938995
• CID: 2660360
• Update Time: 2023-08-06

7-Methyl-1,2,3,4-phenazinetetrone Chemical and Physical Properties

Names and Identifiers

• 7-Methyl-1,2,3,4-phenazinetetrone

• Inchi： 1S/C13H6N2O4/c1-5-2-3-6-7(4-5)15-9-8(14-6)10(16)12(18)13(19)11(9)17/h2-4H,1H3
• InChI Key： YPXDUKCVLZOJJM-UHFFFAOYSA-N
• SMILES： O=C1C(C(C(C2=C1N=C1C=C(C)C=CC1=N2)=O)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 487
• Topological Polar Surface Area: 94.1